3,4-difluoro-N-(2-fluorophenyl)benzenesulfonamide

• IUPAC Name: 3,4-difluoro-N-(2-fluorophenyl)benzenesulfonamide
• InChI: InChI=1S/C12H8F3NO2S/c13-9-6-5-8(7-11(9)15)19(17,18)16-12-4-2-1-3-10(12)14/h1-7,16H
• InChI Key: KFTZRQZVUOZFQU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NS(=O)(=O)C2=CC(=C(C=C2)F)F)F
• Molecular Formula: C12H8F3NO2S
• Molecular Weight: 287.26 g/mol

Description

3,4-difluoro-N-(2-fluorophenyl)benzenesulfonamide, commonly known as DFB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. DFB is a sulfonamide derivative, and its chemical structure is C12H8F3NO2S.

Mechanism of Action

DFB has been shown to inhibit the activity of carbonic anhydrase, an enzyme that catalyzes the reversible hydration of carbon dioxide. Carbonic anhydrase plays a critical role in various physiological processes, including acid-base balance, respiration, and ion transport. Inhibition of carbonic anhydrase by DFB can lead to various biochemical and physiological effects, including the reduction of tumor growth and the suppression of inflammation.
Biochemical and physiological effects:
DFB has been shown to exhibit various biochemical and physiological effects, including the inhibition of carbonic anhydrase activity, the reduction of tumor growth, and the suppression of inflammation. Inhibition of carbonic anhydrase by DFB has been shown to reduce the growth of various cancer cells, including breast cancer, lung cancer, and colon cancer. DFB has also been shown to suppress the production of pro-inflammatory cytokines, including TNF-α and IL-6, and to reduce the severity of inflammation in various animal models.

Advantages and Limitations for Lab Experiments

DFB has several advantages for lab experiments, including its high purity, stability, and ease of synthesis. However, DFB also has some limitations, including its low solubility in water and its potential toxicity. Therefore, appropriate precautions should be taken when handling DFB, and its use should be limited to experienced researchers.

Future Directions

DFB has significant potential for future research in various fields, including medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, future research could focus on the development of DFB derivatives with improved pharmacological properties, including increased potency and selectivity. In material science, DFB could be used as a building block for the synthesis of new functional materials with unique properties, including catalytic activity and gas sorption. In analytical chemistry, DFB could be used as a derivatizing agent for the analysis of various compounds, including drugs and metabolites.
In conclusion, DFB is a sulfonamide derivative that has gained significant attention in the field of scientific research due to its potential applications in various fields. DFB has been extensively studied for its potential therapeutic applications, material science, and analytical chemistry. DFB has been shown to inhibit the activity of carbonic anhydrase, leading to various biochemical and physiological effects, including the reduction of tumor growth and the suppression of inflammation. Future research could focus on the development of DFB derivatives with improved pharmacological properties, the synthesis of new functional materials, and the analysis of various compounds using DFB as a derivatizing agent.

Synthesis Methods

DFB can be synthesized using various methods, including the reaction of 2-fluoroaniline with 3,4-difluorobenzenesulfonyl chloride in the presence of a base such as triethylamine. Another method involves the reaction of 2-fluoroaniline with 3,4-difluorobenzenesulfonyl isocyanate. Both methods produce DFB as a white solid, which can be purified using recrystallization.

Scientific Research Applications

DFB has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, DFB has been investigated as a potential therapeutic agent for the treatment of cancer, inflammation, and other diseases. In material science, DFB has been used as a building block for the synthesis of various functional materials, including polymers and metal-organic frameworks. In analytical chemistry, DFB has been used as a derivatizing agent for the analysis of various compounds, including amino acids and peptides.